Cas no 127391-38-2 (Pyridine,2-(1-buten-3-ynyl)-, 1-oxide, (E)- (9CI))

• Product Name: Pyridine,2-(1-buten-3-ynyl)-, 1-oxide, (E)- (9CI)
• CAS No: 127391-38-2
• MF: C₉H₇NO
• MW: 145.157982110977
• CID: 103171
• Update Time: 2024-01-24

Pyridine,2-(1-buten-3-ynyl)-, 1-oxide, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(1-buten-3-ynyl)-, 1-oxide, (E)- (9CI)
• Pyridine,2-(1-buten-3-ynyl)-, 1-oxide, (E)- (9CI)

• Inchi： 1S/C9H7NO/c1-2-3-6-9-7-4-5-8-10(9)11/h1,3-8H/b6-3+
• InChI Key： MOOMDDGSDVLMPF-ZZXKWVIFSA-N
• SMILES： C1(/C=C/C#C)[N+]([O-])=CC=CC=1

Computed Properties

• Exact Mass: 145.05281
• Monoisotopic Mass: 145.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.5A^2

Experimental Properties

• PSA: 26.94